Cas no 1314378-16-9 (Bis-PEG3-NHS Ester)

• Product Name: Bis-PEG3-NHS Ester
• CAS No: 1314378-16-9
• MF: C₁₈H₂₄N₂O₁₁
• MW: 444.389966011047
• MDL: MFCD20227484
• CID: 2089315
• Update Time: 2025-10-17

Bis-PEG3-NHS Ester Chemical and Physical Properties

Names and Identifiers

• bis(2,5-dioxopyrrolidin-1-yl) 3,3'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))dipropanoate
• 1,1'-{Oxybis[2,1-ethanediyloxy(1-oxo-3,1-propanediyl)oxy]}di(2,5- pyrrolidinedione)
• bis(2,5-dioxopyrrolidin-1-yl) 3,3’-(2,2’-oxybis(ethane-2,1-diyl)bis(oxy))dipropanoate
• Bis-PEG3-NHS Ester
• NHS-2-NHS
• Bis(2,5-dioxopyrrolidin-1-yl) 3,3'-((oxybis(ethane-2,1-diyl))bis(oxy))dipropanoate
• bis(2,5-dioxopyrrolidin-1-yl) 3,3'-((oxybis(ethane-2,1-diyl))bis(oxy))dipropionate
• NHS-PEG2-NHS
• C18H24N2O11
• 6551AJ
• Bis(succinimidyl) 3,3'-((oxybis(ethane-2,1-diyl))bis(oxy))dipropanoate
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]

• MDL： MFCD20227484
• Inchi： 1S/C18H24N2O11/c21-13-1-2-14(22)19(13)30-17(25)5-7-27-9-11-29-12-10-28-8-6-18(26)31-20-15(23)3-4-16(20)24/h1-12H2
• InChI Key： OPGNUERFYQLUNP-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 444.13800
• Monoisotopic Mass: 444.13800959 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 444.4
• XLogP3: -2.3
• Topological Polar Surface Area: 155

Experimental Properties

• PSA: 155.05000
• LogP: -1.09340

Bis-PEG3-NHS Ester Security Information

• Storage Condition：(BD316480)